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Compound Focus: Octadecyltrimethoxysilane

CAS No.: 3069-42-9

Cat. No.: S577256

Chemical Identity and Properties

The table below summarizes the key identification and physical property data for

Octadecyltrimethoxysilane.

Property Value

CAS No. 3069-42-9 [1] [2]

Molecular Formula C21H4603Si [1] [2]

Molecular Weight 374.67-374.69 g/mol [1] [2]
Appearance Colorless transparent liquid [1]
Boiling Point 170°C at 0.1 mmHg [1] [2] [3]
Density 0.883 - 0.885 g/mL at 25°C [1] [3]
Flash Point 139 - 140°C (284°F) [1] [2] [3]
Refractive Index 1.438 - 1.44 1] [2] [3]
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Hazards and Safe Handling

This chemical requires careful handling to prevent irritation. The key hazard and safety information is

summarized below.

Aspect Description

Hazard Classification Irritant [1]

| GHS Hazard Statements | H315: Causes skin irritation H319: Causes serious eye irritation H335: May
cause respiratory irritation [2] | | Risk Phrases | R36/37/38: Irritating to eyes, respiratory system, and skin
[1] | | Personal Protective Equipment (PPE) | Wear protective gloves, protective clothing, and eye/face
protection [1] [2]. | | In Case of Eye Contact | Rinse immediately with plenty of water for several minutes.
Remove contact lenses if present and easy to do. Continue rinsing and seek medical advice [1] [2]. | |
Storage | Store in a cool, dry place away from moisture to prevent hydrolysis [1]. The product may become

turbid during storage [2]. |

Overview of General Toxicology Principles

For your in-depth guide, here is an overview of key toxicology testing principles. The following diagram

illustrates the workflow for acute oral toxicity testing, which is a fundamental assessment for any chemical.
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[Start: Acute Oral Toxicity Assessmentj

Principle: Identify doses causing
adverse effects or mortality

A\

Select Test Method j

e

Fixed Dose Procedure (OECD 420)
Acute Toxic Class Method (OECD 423) Up-and-Down Procedure (OECD 425)

Uses evident toxicity,
not death, as endpoint

A4

Observe and Monitor Animals

A4

Clinical Signs:
Tremor, Convulsion,
Altered Respiration,

Salivation, Lacrimation

Apply Humane Endpoint:
First sign of severe pain,
distress, or impending death

A4

Analyze Data to Estimate LD50
or Classify Toxicity
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LEnd: Safety Classificationj

Click to download full resolution via product page
Workflow for acute oral toxicity testing based on OECD guidelines.

While the search results do not specify the exact toxicological data (like LD50) for
Octadecyltrimethoxysilane, they do reference established OECD guidelines for determining chemical

safety [4]. These guidelines provide the experimental protocols you require.

¢ Test Objectives: The primary goal of acute oral toxicity testing is to identify the dose that causes
adverse effects, including mortality. The LD50 (the lethal dose for 50% of the test population) is a
classic metric, though modern methods focus more on humane endpoints rather than death [4].

o Key Methodologies: The OECD guidelines describe several validated methods. The Fixed Dose
Procedure (OECD 420), for example, uses signs of "evident toxicity" rather than death as an
endpoint, making it more humane. Other methods include the Acute Toxic Class Method (OECD
423) and the Up-and-Down Procedure (OECD 425) [4].

¢ Observed Symptoms: During testing, animals are monitored for clinical signs of toxicity, which can
include tremors, convulsions, salivation, lacrimation (tearing), muscle spasms, altered
respiration, and loss of righting reflex [4].

e Data Analysis: Historically, LD50 was calculated using methods like Karber's method or the
Graphical (Miller and Tainter) method. These use mortality data from groups of animals at different
doses to estimate the median lethal dose [4].

Recommendations for Researchers

To build a complete safety profile for Octadecyltrimethoxysilane, I suggest you:
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e Consult the Official SDS: Obtain the most recent Safety Data Sheet (SDS) from a reliable supplier
like Fisher Scientific or Gelest. The SDS will contain the most comprehensive toxicological data,
including specific LD50 values if available.

¢ Review Original Guidelines: For detailed experimental protocols, refer to the full text of the OECD
Test Guidelines 420, 423, and 425 for acute toxicity studies.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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